2-[4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-phenylacetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)-2,3-dioxopyrazin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C18H14FN3O3/c19-13-6-8-15(9-7-13)22-11-10-21(17(24)18(22)25)12-16(23)20-14-4-2-1-3-5-14/h1-11H,12H2,(H,20,23)
• InChI Key: UJIBCDOXCXKCNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H14FN3O3
• Molecular Weight: 339.3 g/mol

Description

The compound “2-[4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-phenylacetamide” belongs to the class of organic compounds known as phenylimidazoles. These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond.

Synthesis Analysis

The synthesis of similar compounds has been explored in various studies. For instance, a study on the synthesis of 2-(4-fluorophenyl) imidazol-5-ones as anti-breast cancer drug compounds against the MCF-7 cell line was conducted. The study involved in-silico studies which include Quantitative structure–activity relationship (QSAR), molecular docking studies, designing new compounds, and analyzing the pharmacokinetics properties of the designed compounds.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques. For example, a study on 2-(4-fluorophenyl) imidazol-5-ones used QSAR analysis, molecular docking assessment, and pharmacokinetics analysis to understand the structure and potential anti-cancer properties. Another study on selected imidazole derivatives used X-ray diffraction for structural analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, 2-Bromo-4,6-difluorophenyl isocyanate is a compound that has been studied for its physical and chemical properties.

Scientific Research Applications

Technological Impact of Scientific Research

Understanding the intrinsic characteristics of scientific research can enhance technological innovation. .

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Indole Derivatives: Biological Potential

Indole derivatives exhibit diverse biological activities. Some notable applications include:

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2-(4-Fluorophenyl)H-imidazo[1,2-a]pyridine

This compound, with its unique pharmacophore, differentiates it from other statins. .

N4-(2-Amino-4-fluorophenyl)-N1-(3-{2-[2-(3-{[2-(2,6-dioxo-3-piperidyl)-1,3-dioxoisoindolin-4-yl]amino}propoxy)ethoxy]ethoxy}propyl)terephthalamide

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Mechanism of Action

The mechanism of action of similar compounds has been studied. For example, CRL-40,940 (also known as flmodafinil, bisfluoromodafinil, and lauflumide) is the bisfluoro analog of modafinil and is a eugeroic as well as a weak dopamine reuptake inhibitor.

Safety and Hazards

Safety data sheets for similar compounds provide information on hazards. For example, 4-Fluorophenyl isocyanate is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicant (respiratory system).